4-(4-bromobenzyl)-2-(2,3-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 4-[(4-bromophenyl)methyl]-2-(2,3-dimethylphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C22H19BrN2O3S/c1-15-6-5-8-19(16(15)2)25-22(26)24(14-17-10-12-18(23)13-11-17)20-7-3-4-9-21(20)29(25,27)28/h3-13H,14H2,1-2H3
• InChI Key: BEKPYEMGQUJETO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC=C(C=C4)Br)C
• Molecular Formula: C22H19BrN2O3S
• Molecular Weight: 471.4 g/mol

Description

4-(4-bromobenzyl)-2-(2,3-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19BrN2O3S and its molecular weight is 471.37. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy and Photosensitizers

One study focuses on the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base, which show promising applications in photodynamic therapy for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important for Type II photosensitizers in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Characterization of Derivatives

Research on the synthesis and characterization of 1H-2.1.3-Benzothiadiazin-2.2-dioxide derivatives explores their formation through the reaction with alkyl halides, leading to various mono- and dialkyl derivatives. Such studies contribute to understanding the structural diversity and potential applications of benzothiadiazine derivatives in chemical synthesis (Knollmüller, 1971).

Pharmacological Applications

A study on the synthesis of benzothiazine 1,1-dioxides through ring contraction of dihydrobenzo[f][1,2,5]thiadiazepine dioxides under mild conditions highlights their significance in pharmacology. Benzothiazine dioxides are pharmacologically relevant derivatives with applications in medicine and industry (Fülöpová, Krchňáková, Schütznerová, Zajicek, & Krchňák, 2015).

Catalytic Applications

The catalytic use of N,2-dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide for synthesizing 9-aryl-1,8-dioxo-octahydroxanthene derivatives under neutral media reveals its efficiency as a catalyst. This highlights potential applications in organic synthesis and catalysis (Khazaei, Abbasi, & Moosavi‐Zare, 2016).